Cas no 1019480-93-3 ((1-methoxypropan-2-yl)1-(2-methylphenyl)ethylamine)

• Product Name: (1-methoxypropan-2-yl)1-(2-methylphenyl)ethylamine
• CAS No: 1019480-93-3
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5205138
• PubChem ID: 43191880
• Update Time: 2026-03-06

(1-methoxypropan-2-yl)1-(2-methylphenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(2-methoxy-1-methylethyl)-α,2-dimethyl-
• (1-methoxypropan-2-yl)1-(2-methylphenyl)ethylamine

• Inchi： 1S/C13H21NO/c1-10-7-5-6-8-13(10)12(3)14-11(2)9-15-4/h5-8,11-12,14H,9H2,1-4H3
• InChI Key： WJBOLYLDTPHQPR-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1C)(C)NC(C)COC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on (1-methoxypropan-2-yl)1-(2-methylphenyl)ethylamine

Recent Advances in the Study of (1-methoxypropan-2-yl)1-(2-methylphenyl)ethylamine (CAS: 1019480-93-3)

The compound (1-methoxypropan-2-yl)1-(2-methylphenyl)ethylamine, with the CAS number 1019480-93-3, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical uses, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of (1-methoxypropan-2-yl)1-(2-methylphenyl)ethylamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a combination of asymmetric catalysis and green chemistry principles, achieving a 75% yield with minimal byproducts. This advancement is critical for future preclinical and clinical studies, ensuring a reliable supply of the compound for further investigation.

Pharmacological studies have revealed that (1-methoxypropan-2-yl)1-(2-methylphenyl)ethylamine exhibits selective binding to specific neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. In vitro and in vivo experiments demonstrated its potential as a modulator of serotonin and dopamine pathways, suggesting possible applications in treating neuropsychiatric disorders such as depression and anxiety. A recent preclinical trial reported a significant reduction in depressive-like behaviors in rodent models, with minimal adverse effects compared to existing therapeutics.

Another promising avenue of research explores the compound's anti-inflammatory properties. A 2023 study in Nature Chemical Biology highlighted its ability to inhibit key pro-inflammatory cytokines, making it a candidate for treating chronic inflammatory conditions. The mechanism of action involves the downregulation of NF-κB signaling, a pathway implicated in numerous inflammatory diseases. These findings open new possibilities for developing targeted therapies with fewer side effects than current anti-inflammatory drugs.

Despite these advancements, challenges remain in the clinical translation of (1-methoxypropan-2-yl)1-(2-methylphenyl)ethylamine. Pharmacokinetic studies indicate a relatively short half-life, necessitating the development of sustained-release formulations or prodrug strategies. Additionally, further toxicological assessments are required to ensure safety in human trials. Collaborative efforts between academia and industry are underway to address these hurdles, with several pharmaceutical companies expressing interest in advancing the compound through the drug development pipeline.

In conclusion, (1-methoxypropan-2-yl)1-(2-methylphenyl)ethylamine (CAS: 1019480-93-3) represents a promising candidate for multiple therapeutic applications, from neuropsychiatry to inflammation. Recent research has made significant strides in its synthesis, pharmacological characterization, and mechanistic understanding. However, ongoing studies are essential to overcome existing limitations and fully realize its clinical potential. The compound's unique properties and versatile applications position it as a noteworthy subject in contemporary chemical biology and pharmaceutical research.